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Compound of Interest

Compound Name: (3S,5R)-fluvastatin sodium

Cat. No.: B1673504 Get Quote

This method is adapted from a procedure for the enantioselective analysis of fluvastatin in

human plasma, making it ideal for pharmacokinetic and clinical research.[1][2]

Experimental Protocol
Chromatographic Conditions:

Column: ChiralCel OD-R[1][2]

Mobile Phase: Acetonitrile: Methanol: Water (24:36:40, v/v/v) containing 0.1% Formic Acid[1]

[2]

Flow Rate: A typical flow rate of 0.5-1.0 mL/min is recommended.

Temperature: Ambient

Detector: Mass Spectrometer (MS/MS)[1][2]

Ionization Mode: Electrospray Ionization (ESI), Positive[1][2]

Monitored Transitions:

Fluvastatin Enantiomers: m/z 410.6 → 348.2[1][2]

Internal Standard (Warfarin): m/z 307.1 → 161.6[1][2]
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Sample Preparation (from Plasma):

Adjust the pH of the plasma sample to 5.0.[1][2]

Perform a liquid-liquid extraction using diisopropyl ether.[1][2]

Evaporate the organic layer to dryness.

Reconstitute the residue in the mobile phase before injection.

Method 2: Normal-Phase HPLC-UV for Fluvastatin
Enantiomer Determination
This method is well-suited for determining the enantiomeric purity of fluvastatin in bulk drug

substance or pharmaceutical formulations.[3][4]

Experimental Protocol
Chromatographic Conditions:

Column: Chiralpak AD, 4.6 x 250 mm[3][4]

Mobile Phase: n-Hexane: Isopropanol: Trifluoroacetic Acid (90:10:0.1, v/v/v)[3][4]

Flow Rate: 0.5 mL/min[3][4]

Temperature: Ambient

Detector: UV at 239 nm[3][4]

Sample Preparation (Standard Solution):

Prepare a stock solution of racemic fluvastatin in a suitable solvent (e.g., mobile phase or

methanol).

Dilute the stock solution to the desired concentration range (e.g., 20 µmol/L - 300 µmol/L)

using the mobile phase.[3][4]
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Data Presentation
The following table summarizes the operational parameters and performance for the two

described HPLC methods.

Parameter Method 1: Reversed-Phase Method 2: Normal-Phase

Stationary Phase ChiralCel OD-R
Chiralpak AD (4.6 x 250 mm)

[3][4]

Mobile Phase
ACN:MeOH:H₂O (24:36:40) +

0.1% Formic Acid[1][2]

n-Hexane:IPA:TFA (90:10:0.1)

[3][4]

Flow Rate 0.5 - 1.0 mL/min (Typical) 0.5 mL/min[3][4]

Detection
MS/MS (m/z 410.6 → 348.2)[1]

[2]
UV at 239 nm[3][4]

Retention Time (-)-3S,5R-FV ~21.5 min[1] Not specified

Retention Time (+)-3R,5S-FV ~24.0 min[1] Not specified

Application
Analysis in biological matrices

(plasma)[1][2]

Purity testing in bulk

drug/formulations[3][4]

Experimental Workflow Visualization
The logical workflow for the chiral separation of fluvastatin enantiomers by HPLC is depicted

below. This process is generally applicable to both normal and reversed-phase methods.
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Caption: General workflow for the chiral HPLC separation of fluvastatin enantiomers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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